2-Cyano-3-(3-chlorophenylthiomethyl)pyridine

• CAS No.: 126570-66-9
• Molecular Formula: C13H9ClN2S
• Molecular Weight: 260.74 g/mol
• IUPAC Name: 3-[(3-chlorophenyl)sulfanylmethyl]pyridine-2-carbonitrile
• InChI: InChI=1S/C13H9ClN2S/c14-11-4-1-5-12(7-11)17-9-10-3-2-6-16-13(10)8-15/h1-7H,9H2
• InChI Key: NUDWKSIYWTZGSN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)SCC2=C(N=CC=C2)C#N

Description

2-Cyano-3-(3-chlorophenylthiomethyl)pyridine is a useful research compound. Its molecular formula is C13H9ClN2S and its molecular weight is 260.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred, cloudy solution of sodium methoxide (14.7 g, 0.27 mol) in methanol (450 mL), contained in a water bath, add a solution of 3-chlorothiophenol (39.5 g, 0.27 mol) in methanol (95 mL). To the resultant solution add a solution of 2-cyano-3-(bromomethyl)pyridine (48.9 g, 0.25 mol) in methanol (195 mL), and stir the reaction mixture at room temperature for 1 h. Concentrate the reaction mixture under reduced pressure, add 500 mL of ether to the residue, stir, and filter to remove the sodium bromide. Evaporate ether under reduced pressure to obtain the title compound as an amber oil, which may be used without further purification.